Cas no 1022404-20-1 (2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole)
2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole Chemical and Physical Properties
Names and Identifiers
-
- TRIFLUORO(4-(2-NAPHTHYL-4,5-DIPHENYLIMIDAZOLYL)PHENOXY)METHANE
- 2-naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole
- 2-(naphthalen-1-yl)-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole
- 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole
-
- MDL: MFCD01567663
- Inchi: 1S/C32H21F3N2O/c33-32(34,35)38-26-20-18-25(19-21-26)37-30(24-13-5-2-6-14-24)29(23-11-3-1-4-12-23)36-31(37)28-17-9-15-22-10-7-8-16-27(22)28/h1-21H
- InChI Key: YDCJGBYCTVSHQR-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)N1C(C2=CC=CC3C=CC=CC2=3)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 38
- Rotatable Bond Count: 5
- Complexity: 742
- Topological Polar Surface Area: 27
2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163118-1 g |
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; . |
1022404-20-1 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB163118-5 g |
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; . |
1022404-20-1 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB163118-10 g |
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; . |
1022404-20-1 | 10g |
€482.50 | 2023-05-08 | ||
| abcr | AB163118-1g |
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; . |
1022404-20-1 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB163118-5g |
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; . |
1022404-20-1 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB163118-10g |
Trifluoro(4-(2-naphthyl-4,5-diphenylimidazolyl)phenoxy)methane; . |
1022404-20-1 | 10g |
€482.50 | 2024-06-10 |
2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole
2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole (CAS No. 1022404-20-1): A Comprehensive Overview
2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole (CAS No. 1022404-20-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of imidazole and features a naphthalene ring, phenyl groups, and a trifluoromethoxy substituent. The unique structural features of this molecule make it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.
The naphthalene ring and phenyl groups in the structure of 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole contribute to its hydrophobic character, which is crucial for its ability to interact with biological membranes and proteins. The trifluoromethoxy group, on the other hand, introduces significant electronic effects that can modulate the compound's biological activity. These structural elements collectively enhance the compound's potential as a lead molecule in drug discovery.
Recent studies have highlighted the potential of 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a valuable candidate for the treatment of inflammatory diseases such as arthritis and asthma.
In addition to its anti-inflammatory properties, 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation. For example, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in cancer cells.
The pharmacokinetic properties of 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole have also been studied extensively. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole in human subjects. Preliminary results from Phase I trials have shown promising outcomes with minimal adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
In conclusion, 2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole (CAS No. 1022404-20-1) represents a promising lead molecule with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the discovery of novel therapeutic agents for various diseases.
1022404-20-1 (2-Naphthalen-1-yl-4,5-diphenyl-1-[4-(trifluoromethoxy)phenyl]imidazole) Related Products
- 870837-18-6(3-Methoxy-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde)
- 5496-42-4(2-(2-Ethoxyphenyl)-4,5-diphenylimidazole)
- 142677-63-2(1H-Imidazole,1-ethyl-5-[3-(phenylmethoxy)phenyl]-)
- 1017789-63-7((3-Methoxy-4-(4-methyl-1H-imidazol-1-YL)phenyl)methanol)
- 116137-48-5(1H-Imidazole,1-(2,2-dimethylpropyl)-5-(2-ethoxyphenyl)-)
- 1728-95-6(1H-Imidazole,2-(4-methoxyphenyl)-4,5-diphenyl-)
- 1965-19-1(2-(2-Methoxyphenyl)-4,5-diphenylimidazole)
- 141364-89-8(1H-Imidazole,1-(2-methylpropyl)-5-[3-(phenylmethoxy)phenyl]-)
- 111908-95-3(5H-Pyrrolo[1,2-a]imidazole,6,7-dihydro-2-(4-methoxyphenyl)-3-(4-pyridinyl)-)
- 125701-97-5(1H-Imidazole,2-(2,4-dimethylphenyl)-4,5-bis(4-methoxyphenyl)-)